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Compound of Interest

Compound Name: Kessane

Cat. No.: B1673396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Kessane, a naturally occurring sesquiterpenoid oxide, has been identified as a constituent of

various plant species, notably within the Valeriana genus. This document provides a

comprehensive overview of Kessane, including its chemical identity, physicochemical

properties, and a summary of its known biological context. The information is intended to serve

as a foundational resource for researchers and professionals engaged in natural product

chemistry, pharmacology, and drug development.

Chemical Identity and Molecular Structure
Kessane is a bicyclic ether with a characteristic sesquiterpenoid skeleton. Its chemical identity

is defined by the following key identifiers:
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Identifier Value Source

CAS Number 3321-66-2 [1]

Molecular Formula C₁₅H₂₆O [1]

Molecular Weight 222.37 g/mol [1][2]

IUPAC Name

(1S,2R,5R,6R,8R)-1,5,9,9-

tetramethyl-10-

oxatricyclo[6.2.2.0²,⁶]dodecane

[2]

The stereostructure of Kessane has been elucidated through spectroscopic and chemical

studies, including its derivation from 2-epi-α-kessyl alcohol.[1]

Physicochemical Properties
The following table summarizes some of the key physicochemical properties of Kessane. This

data is crucial for understanding its behavior in various experimental and biological systems.

Property Value Source

XLogP3-AA 3.8 [2]

Topological Polar Surface Area 9.2 Å² [2]

Rotatable Bond Count 0 [2]

Hydrogen Bond Donor Count 0 [2]

Hydrogen Bond Acceptor

Count
1 [2]

Natural Occurrence
Kessane is a known constituent of the essential oils of several plants, most notably from the

Valeriana species, which are commonly known for their use in traditional medicine for their

sedative and anxiolytic properties.

Biological Activity and Therapeutic Potential
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While extensive pharmacological studies specifically targeting isolated Kessane are limited, its

classification as a sesquiterpenoid oxide places it in a class of compounds known for a wide

range of biological activities. Sesquiterpenoids, in general, have been investigated for their

anti-inflammatory, antimicrobial, and central nervous system effects. The presence of Kessane
in medicinal plants like Valeriana officinalis suggests it may contribute to the overall therapeutic

effects of these botanicals. Further research is required to isolate and characterize the specific

pharmacological activities of Kessane.

Experimental Protocols
Detailed experimental protocols for the biological evaluation of Kessane are not readily

available in the public domain. However, standard methodologies for assessing the biological

activity of natural products can be adapted. The following represents a generalized workflow for

such investigations.

Isolation and Purification

Biological Assays

Data Analysis and Interpretation

Plant Material
(e.g., Valeriana roots)

Solvent Extraction
(e.g., Hexane)

 Crude Extract Chromatographic Separation
(e.g., Column, HPLC)

 Pure Kessane 

In Vitro Assays
(e.g., Cytotoxicity, Enzyme Inhibition)

 

In Vivo Models
(e.g., Animal models of disease)

 
Data Collection

 

 
Statistical Analysis Results and Conclusion 

Click to download full resolution via product page

A generalized workflow for the isolation and biological evaluation of Kessane.

Signaling Pathways
Currently, there is no specific information available in the scientific literature detailing the

signaling pathways directly modulated by Kessane. Research in this area would be highly

valuable to elucidate its mechanism of action and therapeutic potential. A hypothetical logical

relationship for future investigation is presented below.
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Kessane

Molecular Target
(e.g., Receptor, Enzyme)

Binding/Modulation

Downstream Signaling Cascade

Activation/Inhibition

Cellular Response
(e.g., Anti-inflammatory, Neuroprotective)

Leads to

Potential Therapeutic Effect

Contributes to

Click to download full resolution via product page

A hypothetical signaling pathway for investigating the mechanism of action of Kessane.

Conclusion and Future Directions
Kessane represents an intriguing natural product with a well-defined chemical structure. While

its presence in traditionally used medicinal plants suggests potential biological activity, there is

a clear need for dedicated pharmacological studies to determine its specific effects and

mechanisms of action. Future research should focus on the isolation of Kessane in sufficient

quantities for comprehensive in vitro and in vivo testing. Elucidation of its molecular targets and

signaling pathways will be critical in unlocking its potential for drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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